Cas no 1515-87-3 (M779628)

• Product Name: M779628
• CAS No: 1515-87-3
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD23714097
• CID: 1324703
• PubChem ID: 23080888
• Update Time: 2025-04-20

M779628 Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(methoxymethyl)-, methyl ester
• methyl 3-(methoxymethyl)benzoate
• M779628
• AKOS000349010
• methyl3-(methoxymethyl)benzoate
• A1-37469
• BAA51587
• SY126540
• DB-334516
• AM806181
• 1515-87-3
• W10284
• SCHEMBL1544193
• QKBHEZBYHDVOTM-UHFFFAOYSA-N
• CS-0318498
• MFCD23714097
• AS-67071
• 3-Methoxymethyl-benzoic acid methyl ester

• MDL： MFCD23714097
• Inchi： 1S/C10H12O3/c1-12-7-8-4-3-5-9(6-8)10(11)13-2/h3-6H,7H2,1-2H3
• InChI Key： QKBHEZBYHDVOTM-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters